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Compound of Interest

Compound Name: 2-Chloro-3-phenylpyrazine

Cat. No.: B189345 Get Quote

An In-depth Technical Guide to 2-Chloro-3-phenylpyrazine

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of 2-Chloro-3-phenylpyrazine, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
2-Chloro-3-phenylpyrazine is a heterocyclic aromatic compound. Its core physical and

chemical properties are summarized below.

Property Data Reference

CAS Number 41270-65-9 [1]

Molecular Formula C₁₀H₇ClN₂

Molecular Weight 190.63 g/mol

Physical State Solid

Melting Point 50 - 56 °C

Boiling Point 115 - 116 °C

Solubility No data available

Flammability Flammable solid, Category 1
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Synthesis and Reactivity
The pyrazine ring is a key scaffold in medicinal chemistry.[2] The chloro-substituent on the

pyrazine ring makes 2-Chloro-3-phenylpyrazine a versatile intermediate for further

functionalization, primarily through nucleophilic aromatic substitution (SNAr) and cross-coupling

reactions.

General Synthesis Pathway
While specific synthesis details for 2-Chloro-3-phenylpyrazine are not readily available in the

provided results, a general logical workflow for its preparation can be inferred from standard

heterocyclic chemistry principles. A plausible route involves the condensation of a 1,2-

dicarbonyl compound with an alpha-amino ketone followed by chlorination.
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Starting Materials

Phenylglyoxal

Condensation Reaction

Aminomalononitrile

3-Phenylpyrazine-2-amine

Sandmeyer-type Reaction
(e.g., NaNO₂, HCl, CuCl)

2-Chloro-3-phenylpyrazine
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Caption: Logical workflow for the synthesis of 2-Chloro-3-phenylpyrazine.

Reactivity and Key Reactions
The chlorine atom on the electron-deficient pyrazine ring is a good leaving group, making the

compound susceptible to nucleophilic attack. This reactivity is crucial for building more complex
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molecules.

Key Reactions

Product Scaffolds

2-Chloro-3-phenylpyrazine

Nucleophilic Aromatic Substitution
(SNAr)

Cross-Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)

Amine Derivatives

  + Amine (R-NH₂)

Ether/Thioether Derivatives

  + Alcohol/Thiol (R-OH/R-SH)

Aryl/Heteroaryl Derivatives

  + Boronic Acid (R-B(OH)₂)

N-Coupled Derivatives

  + Amine/Amide
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Caption: Reactivity pathways of 2-Chloro-3-phenylpyrazine.

Experimental Protocols
Detailed experimental protocols for reactions involving chloro-pyrazines can be adapted from

established procedures for similar heterocyclic compounds.

Protocol: Synthesis of 2-(Substituted-amino)-3-
phenylpyrazine via SNAr
This protocol describes a general procedure for the nucleophilic aromatic substitution of 2-
Chloro-3-phenylpyrazine with a primary or secondary amine.

Materials:

2-Chloro-3-phenylpyrazine (1.0 eq)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b189345?utm_src=pdf-body-img
https://www.benchchem.com/product/b189345?utm_src=pdf-body
https://www.benchchem.com/product/b189345?utm_src=pdf-body
https://www.benchchem.com/product/b189345?utm_src=pdf-body
https://www.benchchem.com/product/b189345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituted amine (1.1 - 1.5 eq)

Base (e.g., K₂CO₃, DIPEA) (2.0 - 3.0 eq)

Anhydrous solvent (e.g., DMSO, NMP, or DMF)

Procedure:

To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-
3-phenylpyrazine and the chosen amine.

Add the anhydrous solvent to dissolve the reactants.

Add the base to the reaction mixture.

Heat the reaction mixture to 80-120 °C.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into water and extract the product with an appropriate organic solvent (e.g.,

ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired 2-

(substituted-amino)-3-phenylpyrazine.[3]
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Combine Reactants
(2-Chloro-3-phenylpyrazine, Amine, Base, Solvent)
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(80-120 °C)

Monitor Reaction
(TLC / LC-MS)

Workup
(Quench with Water, Extract)

Purification
(Column Chromatography)

Final Product
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Caption: Experimental workflow for SNAr of 2-Chloro-3-phenylpyrazine.

Biological Significance and Applications
Pyrazine derivatives are of significant interest in drug discovery due to their wide range of

pharmacological activities, including antibacterial, anti-cancer, and anti-diabetic properties.[2]

Specifically, derivatives of 2-chloro-3-hydrazinopyrazine have been designed and synthesized

as potential multifunctional agents for treating Alzheimer's disease by inhibiting the

acetylcholinesterase (AChE) enzyme.[2] The 2-Chloro-3-phenylpyrazine scaffold serves as a

critical building block for generating libraries of such bioactive compounds.
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Caption: Drug discovery pathway utilizing 2-Chloro-3-phenylpyrazine.

Safety and Handling
2-Chloro-3-phenylpyrazine is classified as a flammable solid. Standard laboratory safety

precautions should be observed.
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Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use in a well-

ventilated area. Avoid contact with skin, eyes, and clothing. Wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Hazards: May cause skin and eye irritation. In case of fire, use dry sand, dry chemical, or

alcohol-resistant foam to extinguish.

This document is intended for research and development purposes. All handling and

experiments should be conducted by qualified professionals in a suitable laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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